Cas no 2229504-88-3 (2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid
• CAS No: 2229504-88-3
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5976375
• PubChem ID: 165838122
• Update Time: 2025-05-20

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid
• EN300-1745515
• 2229504-88-3

• Inchi： 1S/C10H13NO2S/c1-10(2,9(12)13)8-7(6-3-4-6)11-5-14-8/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： ZYSGBJGNUCFJME-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C(=O)O)(C)C)C1CC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid

Introduction to 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid (CAS No. 2229504-88-3)

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229504-88-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropyl substituent attached to a thiazole core and terminated with a methylpropanoic acid moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The thiazole ring is a heterocyclic structure comprising sulfur and nitrogen atoms, making it a privileged scaffold in medicinal chemistry due to its prevalence in biologically active natural products and synthetic drugs. The presence of the 4-cyclopropyl group introduces steric and electronic effects that can modulate the compound's reactivity and binding properties. Furthermore, the terminal methylpropanoic acid functionality suggests possible applications in the synthesis of derivatives with enhanced solubility or metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in drug discovery. The cyclopropyl group, known for its rigidity and ability to occupy small spaces within biological targets, can serve as an effective pharmacophore. In contrast, the thiazole ring is well-documented for its role in antimicrobial, antifungal, and anti-inflammatory agents. The combination of these features in 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid positions it as a promising candidate for further exploration.

In the context of modern drug development, the synthesis of novel heterocyclic compounds remains a cornerstone strategy. The structural complexity of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups necessitates careful consideration of reaction pathways to ensure high yield and purity. Recent reports in synthetic organic chemistry have demonstrated innovative approaches to constructing thiazole derivatives, often leveraging transition-metal catalysis or organometallic reagents to achieve complex architectures efficiently.

The pharmacological potential of this compound has not gone unnoticed by researchers. Preclinical studies have begun to explore the interactions between thiazole-based molecules and biological targets such as enzymes and receptors. The 4-cyclopropyl substituent may play a critical role in modulating binding affinity by influencing the conformational flexibility of the molecule. Additionally, the carboxylic acid group offers possibilities for further derivatization, including amide or ester formation, which could enhance pharmacokinetic properties.

One particularly intriguing aspect of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid is its potential as a building block for more complex scaffolds. Medicinal chemists often employ fragment-based drug design strategies, where small molecules like this one serve as starting points for generating libraries of analogs with optimized properties. The modular nature of the compound allows for systematic modifications at various positions, enabling researchers to fine-tune its activity profile.

The synthesis of this compound also aligns with green chemistry principles, which emphasize sustainable methodologies and minimal waste generation. Recent innovations in catalytic processes have made it possible to construct heterocycles more efficiently while reducing environmental impact. For instance, palladium-catalyzed cross-coupling reactions have become indispensable tools in thiazole synthesis, offering high selectivity and mild reaction conditions.

From a computational perspective, virtual screening techniques have been increasingly used to identify promising candidates like 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid based on their predicted interactions with biological targets. Molecular dynamics simulations can further elucidate how this molecule might behave within a cellular environment, providing insights into its binding mode and potential side effects. Such computational approaches are becoming integral to rational drug design.

The role of heterocyclic compounds in therapeutic intervention cannot be overstated. Thiazole derivatives have been successfully incorporated into drugs targeting a wide range of diseases, from infectious disorders to chronic conditions like cancer and inflammation-related illnesses. The structural diversity inherent in these molecules allows for tailored interactions with biological systems, making them invaluable tools for medicinal chemists.

In conclusion,2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-methylpropanoic acid (CAS No. 2229504-88-3) represents a fascinating compound with multifaceted applications in pharmaceutical research. Its unique structural features—comprising the cyclopropyl, thiazole, and methylpropanoic acid moieties—make it a compelling subject for further investigation into its biological activity and synthetic potential. As research continues to uncover new methodologies for drug discovery,this molecule stands as an example of how structural innovation can drive therapeutic progress.